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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl bromide

Cat. No.: B1337761

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to safely handling 2-Bromo-4-fluorobenzyl bromide (CAS No. 61150-57-0), ensuring
operational efficiency and regulatory compliance.

This document provides critical safety protocols, handling procedures, and disposal plans for 2-
Bromo-4-fluorobenzyl bromide. Adherence to these guidelines is paramount to ensure a safe
laboratory environment and the integrity of your research.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-4-fluorobenzyl bromide
is provided below. These properties are essential for safe handling and storage.

Property Value
Molecular Formula C7HsBrzF
Molecular Weight 267.92 g/mol [1]
White to pale cream crystals, powder, or fused
Appearance )
solid
Melting Point 47 °C[1]
Storage Temperature 10°C - 25°C[1]
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Section 2: Hazard Identification and Personal
Protective Equipment (PPE)

2-Bromo-4-fluorobenzyl bromide is a hazardous substance that can cause severe skin burns
and eye damage.[2][3] Strict adherence to PPE guidelines is mandatory.

Signal Word: Danger[2]
Hazard Statements:
e H314: Causes severe skin burns and eye damage.[2]

e H318: Causes serious eye damage.[2]

PPE Category Specification

Wear chemical safety goggles and a face shield.

[4]

Eye Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber).

Hand Protection

Ski d Bod Wear a lab coat, and in cases of potential
in and Body _ _ j
splashing, a chemical-resistant apron and boots.

Respirat Use a NIOSH/MSHA-approved respirator if
espirator
P Y ventilation is inadequate or for spill response.

Section 3: Operational Plan for Safe Handling

A systematic approach to handling 2-Bromo-4-fluorobenzyl bromide is crucial to minimize
exposure and prevent accidents.

Step 1: Preparation
e Ensure a calibrated and certified chemical fume hood is used for all operations.

» Verify that an emergency eyewash station and safety shower are readily accessible.
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e Prepare all necessary equipment and reagents before handling the chemical.
* Review the Safety Data Sheet (SDS) before starting any new procedure.

Step 2: Handling

Wear the appropriate PPE as specified in Section 2.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.

Use in a well-ventilated area.

Step 3: Storage
e Store in a dry, cool, and well-ventilated area.[5]
» Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[5]

o Store in a designated corrosives area.

Section 4: First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2]

In Case of Fire:
e Use dry powder or carbon dioxide extinguishers.[2]
o Wear self-contained breathing apparatus and full protective clothing.[2]

Section 5: Disposal Plan

Proper disposal of 2-Bromo-4-fluorobenzyl bromide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Chemical Waste:
» Dispose of as special waste in accordance with local, regional, and national regulations.
o Contact a licensed professional waste disposal service to dispose of this material.

Contaminated Packaging:
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» Dispose of contaminated packaging in the same manner as the chemical waste.

¢ Do not reuse empty containers.

Section 6: Workflow for Handling 2-Bromo-4-
fluorobenzyl Bromide

The following diagram illustrates the standard operating procedure for the safe handling of 2-
Bromo-4-fluorobenzyl bromide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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